2-(3-methoxybenzenesulfonamido)-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide

• IUPAC Name: 2-[(3-methoxyphenyl)sulfonylamino]-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide
• InChI: InChI=1S/C17H17N3O4S2/c1-11-19-15-8-12(6-7-16(15)25-11)20-17(21)10-18-26(22,23)14-5-3-4-13(9-14)24-2/h3-9,18H,10H2,1-2H3,(H,20,21)
• InChI Key: JEXPSZMNOAYDAF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=CC(=C2)NC(=O)CNS(=O)(=O)C3=CC=CC(=C3)OC
• Molecular Formula: C17H17N3O4S2
• Molecular Weight: 391.5 g/mol

Description

2-(3-methoxybenzenesulfonamido)-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide is a compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, drug discovery, and biological research. This compound is also known by its chemical name, MBSA, and has been extensively studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments.

Scientific Research Applications

Photodynamic Therapy Application

A study by Pişkin et al. (2020) discusses the synthesis and characterization of new zinc phthalocyanine derivatives, including compounds with structural similarities to 2-(3-methoxybenzenesulfonamido)-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide. These compounds exhibit useful properties as photosensitizers in photodynamic therapy, particularly for cancer treatment, due to their high singlet oxygen quantum yield and good fluorescence properties (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial Studies

Patel and Agravat (2009, 2007) conducted studies on new pyridine derivatives, including 2-(p-acetylaminobenzenesulfonylamido)-substituted benzothiazoles, which are structurally related to the target compound. These derivatives showed considerable antibacterial activity, suggesting potential use in developing new antimicrobial agents (Patel & Agravat, 2009), (Patel & Agravat, 2007).

Anticancer Activity

Havrylyuk et al. (2010) evaluated several novel 4-thiazolidinones with benzothiazole moiety, structurally similar to the target compound, for their antitumor activity. Some of these compounds showed promising anticancer activity against various cancer cell lines (Havrylyuk, Mosula, Zimenkovsky, Vasylenko, Gzella, & Lesyk, 2010).

Antiviral and Antibacterial Agents

Tang et al. (2019) synthesized benzothiazole derivatives bearing a 1,3,4-thiadiazole moiety, showing good antiviral activities against tobacco mosaic virus and antibacterial activities against specific pathogens. This suggests the potential application of structurally similar compounds in antiviral and antibacterial drug development (Tang, Wang, Zhong, Wang, Chen, He, & Xue, 2019).

Insights into Photophysical Properties

Balijapalli et al. (2017) researched the photophysical properties of N-(benzo[d]thiazol-2-yl) acetamides, closely related to the compound . Their study provides valuable insights into the molecular interactions and properties useful in various scientific applications, including material sciences (Balijapalli, Udayadasan, Muralidharan, Sukumarapillai, Shanmugam, Gopal, Rathore, & Iyer, 2017).